Cas no 2755330-75-5 ((S)-(1,2,3,4-Tetrahydro-quinolin-4-yl)-carbamic acid benzyl ester)

• Product Name: (S)-(1,2,3,4-Tetrahydro-quinolin-4-yl)-carbamic acid benzyl ester
• CAS No: 2755330-75-5
• MF: C₁₇H₁₈N₂O₂
• MW: 282.34
• MDL: MFCD34602394
• CID: 5088699
• Update Time: 2025-10-23

(S)-(1,2,3,4-Tetrahydro-quinolin-4-yl)-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-(1,2,3,4-Tetrahydro-quinolin-4-yl)-carbamic acid benzyl ester

• MDL： MFCD34602394
• Inchi： 1S/C17H18N2O2/c20-17(21-12-13-6-2-1-3-7-13)19-16-10-11-18-15-9-5-4-8-14(15)16/h1-9,16,18H,10-12H2,(H,19,20)/t16-/m0/s1
• InChI Key： LKGRQPCJAZWBRC-INIZCTEOSA-N
• SMILES： C1C=CC=C2[C@@H](NC(OCC3=CC=CC=C3)=O)CCNC=12

Additional information on (S)-(1,2,3,4-Tetrahydro-quinolin-4-yl)-carbamic acid benzyl ester

Comprehensive Overview of (S)-(1,2,3,4-Tetrahydro-quinolin-4-yl)-carbamic acid benzyl ester (CAS No. 2755330-75-5)

The compound (S)-(1,2,3,4-Tetrahydro-quinolin-4-yl)-carbamic acid benzyl ester, identified by its CAS No. 2755330-75-5, is a chiral derivative of tetrahydroquinoline with significant potential in pharmaceutical and biochemical research. Its unique structural features, including the benzyl ester moiety and the tetrahydroquinoline core, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its stereospecificity, which plays a critical role in modulating biological activity.

In recent years, the demand for chiral building blocks like (S)-(1,2,3,4-Tetrahydro-quinolin-4-yl)-carbamic acid benzyl ester has surged, driven by advancements in asymmetric synthesis and targeted drug design. The compound's CAS No. 2755330-75-5 is frequently searched in academic and industrial databases, reflecting its relevance in developing novel therapeutics for neurological and inflammatory conditions. Its tetrahydroquinoline scaffold is particularly noteworthy, as it mimics natural alkaloids with proven bioactivity.

One of the key applications of (S)-(1,2,3,4-Tetrahydro-quinolin-4-yl)-carbamic acid benzyl ester lies in its role as a precursor for protease inhibitors and kinase modulators. The benzyl ester group enhances its solubility and stability, making it suitable for high-throughput screening assays. Additionally, its chiral purity is critical for ensuring the efficacy and safety of candidate drugs, aligning with the pharmaceutical industry's focus on enantioselective synthesis.

From an SEO perspective, terms like "tetrahydroquinoline derivatives," "chiral carbamates," and "CAS 2755330-75-5 supplier" are highly searched, indicating strong market interest. Researchers often inquire about the compound's synthetic routes, spectroscopic data, and biological targets, underscoring its multidisciplinary appeal. Furthermore, its potential in neuroprotective agents and anti-inflammatory drugs aligns with trending topics in precision medicine.

Quality control and regulatory compliance are paramount when working with (S)-(1,2,3,4-Tetrahydro-quinolin-4-yl)-carbamic acid benzyl ester. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its enantiomeric excess and purity. Suppliers must adhere to GMP standards to meet the stringent requirements of pharmaceutical applications, ensuring reproducibility in research and development.

In conclusion, (S)-(1,2,3,4-Tetrahydro-quinolin-4-yl)-carbamic acid benzyl ester (CAS No. 2755330-75-5) represents a versatile and high-value compound in modern chemistry. Its integration into drug discovery pipelines highlights the growing importance of chiral intermediates and scaffold diversification. As the scientific community continues to explore its applications, this compound is poised to contribute significantly to breakthroughs in targeted therapies and biocatalysis.